Cas no 1171125-30-6 (1H-Imidazole-2-carboxylic acid, 5-(1-methylethyl)-, ethyl ester)

• Product Name: 1H-Imidazole-2-carboxylic acid, 5-(1-methylethyl)-, ethyl ester
• CAS No: 1171125-30-6
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD24616355
• CID: 5230852
• Update Time: 2025-05-24

1H-Imidazole-2-carboxylic acid, 5-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-ISOPROPYL-1H-IMIDAZOLE-2-CARBOXYLATE
• Ethyl 5-Isopropylimidazole-2-carboxylate
• SY289406
• Ethyl 5-(propan-2-yl)-1H-imidazole-2-carboxylate
• ETHYL5-ISOPROPYL-1H-IMIDAZOLE-2-CARBOXYLATE
• 1H-Imidazole-2-carboxylic acid, 5-(1-methylethyl)-, ethyl ester

• MDL： MFCD24616355
• Inchi： 1S/C9H14N2O2/c1-4-13-9(12)8-10-5-7(11-8)6(2)3/h5-6H,4H2,1-3H3,(H,10,11)
• InChI Key： HMDQTIGJCFWUPR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=NC=C(C(C)C)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• XLogP3: 1.8
• Topological Polar Surface Area: 55

Additional information on 1H-Imidazole-2-carboxylic acid, 5-(1-methylethyl)-, ethyl ester

1H-Imidazole-2-carboxylic acid, 5-(1-methylethyl)-, ethyl ester (CAS No. 1171125-30-6)

The compound 1H-Imidazole-2-carboxylic acid, 5-(1-methylethyl)-, ethyl ester (CAS No. 1171125-30-6) is a heterocyclic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the imidazole family, a class of nitrogen-containing heterocycles widely recognized for their versatile reactivity and biological activity. The structure of this compound features an imidazole ring substituted at the 5-position with an isopropyl group and at the 2-position with an ethyl ester of a carboxylic acid. Such substitutions enhance its stability and reactivity, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of imidazole derivatives in the development of novel materials and pharmaceutical agents. For instance, studies have shown that imidazole-based compounds can serve as effective ligands in metalloenzyme mimics and catalysts due to their ability to coordinate with metal ions. Additionally, the ethyl ester functionality in this compound renders it more lipophilic, which is advantageous in drug design for improving bioavailability and permeability across biological membranes.

One of the most promising applications of CAS No. 1171125-30-6 lies in its potential as a precursor for bioactive molecules. Researchers have demonstrated that imidazole derivatives can be tailored to exhibit anti-inflammatory, antioxidant, and even anticancer properties. For example, a study published in *Journal of Medicinal Chemistry* explored the synthesis of imidazole-based scaffolds that exhibited potent inhibitory activity against certain kinases involved in cancer progression. The presence of an isopropyl group at the 5-position further modulates the electronic properties of the molecule, potentially enhancing its interaction with biological targets.

In terms of synthesis, CAS No. 1171125-30-6 can be prepared via a variety of routes, including nucleophilic substitution and condensation reactions. A notable method involves the reaction of an appropriately substituted aldehyde with ammonium acetate in the presence of a reducing agent to form the imidazole ring. The subsequent introduction of the ethyl ester group can be achieved through standard esterification techniques or via coupling reagents such as DCC (dicyclohexylcarbodiimide). These methods ensure high yields and excellent purity, making this compound accessible for large-scale production.

The structural versatility of CAS No. 1171125-30-6 also extends to its applications in materials science. For instance, imidazole derivatives have been employed as building blocks in supramolecular chemistry due to their ability to form hydrogen bonds and host-guest complexes. A recent study published in *Chemical Communications* demonstrated that certain imidazole-based compounds could self-assemble into ordered nanostructures under specific conditions, opening new avenues for their use in nanotechnology.

Moreover, the ethyl ester group present in this compound makes it amenable to further functionalization through nucleophilic attack or elimination reactions. This feature is particularly valuable in combinatorial chemistry, where libraries of compounds are generated for high-throughput screening in drug discovery programs. By modifying different positions on the imidazole ring or altering the substituents on the carboxylic acid group, chemists can create a wide array of derivatives with diverse biological profiles.

Another area where CAS No. 1171125-30-6 has shown promise is in catalytic applications. Imidazoles are known to act as ligands for transition metal catalysts, facilitating various transformations such as cross-couplings and enantioselective reductions. A study reported in *Angewandte Chemie* highlighted how imidazole-based ligands could enhance the efficiency and selectivity of palladium-catalyzed reactions by stabilizing specific oxidation states of the metal center.

In conclusion, CAS No. 1171125-30-6, or imidazole derivative, stands out as a multifaceted compound with applications spanning organic synthesis, pharmaceuticals, materials science, and catalysis. Its unique structure allows for diverse chemical transformations and interactions, making it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new properties and uses for this compound, its role in advancing scientific knowledge is expected to grow significantly.